9-(4-ethylphenyl)-4-methyl-9,10-dihydro-2H,8H-chromeno[8,7-e][1,3]oxazin-2-one

• IUPAC Name: 9-(4-ethylphenyl)-4-methyl-8,10-dihydropyrano[2,3-f][1,3]benzoxazin-2-one
• InChI: InChI=1S/C20H19NO3/c1-3-14-4-6-15(7-5-14)21-11-17-18(23-12-21)9-8-16-13(2)10-19(22)24-20(16)17/h4-10H,3,11-12H2,1-2H3
• InChI Key: JUFHFZUSCPSPSQ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)N2CC3=C(C=CC4=C3OC(=O)C=C4C)OC2
• Molecular Formula: C20H19NO3
• Molecular Weight: 321.4 g/mol

Description

Synthesis Analysis

The synthesis of chromeno[2,3-d][1,3]oxazin-4-ones, closely related to 9-(4-ethylphenyl)-4-methyl-9,10-dihydro-2H,8H-chromeno[8,7-e][1,3]oxazin-2-one, typically involves acid-catalyzed acylation of substituted ethyl 2-amino-4-aryl-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carboxylates with acetic anhydride (Litvinov & Shestopalov, 2009). Such methods are convenient and selective for the synthesis of the compound .

Molecular Structure Analysis

The molecular structure of chromeno[4,3-c]pyrazol-4-one derivatives, which share a similar core structure with 9-(4-ethylphenyl)-4-methyl-9,10-dihydro-2H,8H-chromeno[8,7-e][1,3]oxazin-2-one, has been elucidated through X-ray diffraction. These studies reveal the molecular and supramolecular structures, highlighting the significance of halogenation and the conformational arrangement of the phenyl ring relative to the chromene-pyrazole ring system (Padilla-Martínez et al., 2011).

Chemical Reactions and Properties

Chemical reactions involving chromeno[2,3-d][1,3]oxazin-4-ones can lead to the formation of various heterocycles through interactions with different reagents. For instance, reactions with hydrazonyl halides or phenacyl bromide have yielded novel triazine and triazepine derivatives, indicative of the compound's versatility in synthetic organic chemistry (Badrey & Gomha, 2012).

Physical Properties Analysis

The physical properties of chromeno[4,3-d][1,3]oxazin-5-ones and their derivatives, such as solubility, melting points, and crystallinity, can be characterized through spectroscopic and crystallographic studies. These properties are crucial for understanding the compound's behavior in various solvents and under different temperature conditions, affecting its application in synthesis and pharmaceutical formulations (Dilelio et al., 2019).